Atorvastatin Ethyl Ester

• CAS No.: 1146977-93-6
• Product Name: Atorvastatin Ethyl Ester
• Molecular Formula: C35H39FN2O5
• Molecular Weight: 586.71
• IUPAC Name: ethyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• Standard InChI: InChI=1S/C35H39FN2O5/c1-4-43-30(41)22-29(40)21-28(39)19-20-38-33(23(2)3)32(35(42)37-27-13-9-6-10-14-27)31(24-11-7-5-8-12-24)34(38)25-15-17-26(36)18-16-25/h5-18,23,28-29,39-40H,4,19-22H2,1-3H3,(H,37,42)/t28-,29-/m1/s1
• SMILES: CCOC(=O)CC(CC(CCN1C(=C(C(=C1C(C)C)C(=O)NC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=C(C=C4)F)O)O
• Appearance: White to Off-White Solid
• Melting Point: 122-124°C
• Description: Atorvastatin Ethyl Ester is the impuritiy of Atorvastatin, a selective, competitive HMG-CoA reductase inhibitor.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (βR,δR)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-Methylethyl)-3-phenyl-4-[(phenylaMino)carbonyl]-1H-pyrrole-1-heptanoic Acid Ethyl Ester
• PubChem Compound: 57892870
• Last Modified: Nov 11 2021